![molecular formula C18H15NO3 B267212 N-[3-(benzyloxy)phenyl]-2-furamide](/img/structure/B267212.png)
N-[3-(benzyloxy)phenyl]-2-furamide
Description
N-[3-(Benzyloxy)phenyl]-2-furamide is an aromatic amide derivative featuring a 2-furan-carboxamide core linked to a 3-(benzyloxy)phenyl substituent. Physical properties like melting point and solubility are inferred from structurally related amides (e.g., compounds in exhibit melting points of 190–247°C, suggesting a comparable range for the target molecule) .
Properties
Molecular Formula |
C18H15NO3 |
|---|---|
Molecular Weight |
293.3 g/mol |
IUPAC Name |
N-(3-phenylmethoxyphenyl)furan-2-carboxamide |
InChI |
InChI=1S/C18H15NO3/c20-18(17-10-5-11-21-17)19-15-8-4-9-16(12-15)22-13-14-6-2-1-3-7-14/h1-12H,13H2,(H,19,20) |
InChI Key |
JJTIHYGRBNZRIL-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)NC(=O)C3=CC=CO3 |
Canonical SMILES |
C1=CC=C(C=C1)COC2=CC=CC(=C2)NC(=O)C3=CC=CO3 |
Origin of Product |
United States |
Comparison with Similar Compounds
A. Substituent Effects on Lipophilicity
- The benzyloxy group in the target compound increases lipophilicity compared to polar substituents like –OH (e.g., 3a in ) or –NH₂ (), which may favor blood-brain barrier penetration .
- Electron-withdrawing groups (e.g., –NO₂ in ) could reduce metabolic stability but enhance electrophilic reactivity .
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